Cas no 2411292-78-7 (3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine)

3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine is a specialized heterocyclic compound featuring a pyridine core functionalized with cyano, cyclohexyl, and fluorosulfonyloxybenzoyl groups. Its unique structure offers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of the fluorosulfonyloxy moiety enhances reactivity, facilitating selective transformations under mild conditions. The cyclohexyl substituent contributes to steric and electronic modulation, while the 2-oxopyridine scaffold provides a stable framework for further derivatization. This compound is particularly valuable in the development of biologically active molecules, owing to its potential for targeted functional group interactions. Careful handling is advised due to the reactive fluorosulfonyloxy group.

3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine structure

2411292-78-7 structure

Product Name:3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine

CAS No:2411292-78-7

MF:C₁₉H₁₇FN₂O₅S

MW:404.412087202072

CID:5358587

Update Time:2025-10-05

3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine
- Z3919174095
- 2-(5-cyano-1-cyclohexyl-6-oxo-1,6-dihydropyridine-3-carbonyl)phenyl sulfurofluoridate
- Inchi： 1S/C19H17FN2O5S/c20-28(25,26)27-17-9-5-4-8-16(17)18(23)14-10-13(11-21)19(24)22(12-14)15-6-2-1-3-7-15/h4-5,8-10,12,15H,1-3,6-7H2
- InChI Key： WCIVQLRKSKCGQP-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(OC1C=CC=CC=1C(C1C=C(C#N)C(N(C=1)C1CCCCC1)=O)=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 859
XLogP3: 3.3
Topological Polar Surface Area: 113

3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7554162-1.0g	2-(5-cyano-1-cyclohexyl-6-oxo-1,6-dihydropyridine-3-carbonyl)phenyl sulfurofluoridate	2411292-78-7	95.0%	1.0g	$0.0	2025-02-24

3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine Related Literature

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Additional information on 3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine

Research Briefing on 3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine (CAS: 2411292-78-7)

3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine (CAS: 2411292-78-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, a cyclohexyl moiety, and a fluorosulfonyloxybenzoyl substituent, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery and development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported the efficient synthesis of 3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine via a multi-step organic transformation, highlighting its high purity (>98%) and stability under various conditions. The fluorosulfonyloxy group, in particular, has been identified as a critical pharmacophore that may contribute to enhanced binding affinity with biological targets.

Preliminary pharmacological screenings suggest that this compound may exhibit inhibitory activity against specific kinase enzymes implicated in inflammatory pathways. In vitro studies using human cell lines demonstrated dose-dependent modulation of key signaling molecules, with an IC50 value in the low micromolar range. These findings position the compound as a potential candidate for further optimization in the development of anti-inflammatory therapeutics.

Structural-activity relationship (SAR) analyses have revealed that the cyclohexyl group at the 1-position contributes significantly to the compound's metabolic stability, while the cyano group at the 3-position appears to influence its electronic properties and interaction with biological targets. Molecular docking simulations have provided insights into potential binding modes with protein targets, though further validation through X-ray crystallography is warranted.

The compound's physicochemical properties have been thoroughly characterized, including its solubility profile (sparingly soluble in aqueous buffers but highly soluble in organic solvents), logP value (estimated at 2.8), and thermal stability (decomposition temperature >200°C). These properties suggest favorable characteristics for pharmaceutical formulation development.

Current research directions include exploring the compound's potential as a versatile building block for the synthesis of more complex molecules, investigating its reactivity in various chemical transformations, and evaluating its safety profile through comprehensive toxicological studies. Several pharmaceutical companies have reportedly included this compound in their screening libraries for new drug discovery programs.

In conclusion, 3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine represents an interesting chemical scaffold with multiple potential applications in medicinal chemistry. While preliminary results are promising, further research is needed to fully elucidate its therapeutic potential and mechanism of action. The compound's unique structural features and demonstrated biological activity make it a noteworthy subject for ongoing and future research in the chemical biology and pharmaceutical fields.